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Compound of Interest

Compound Name: Calcium oxoacetate
CAS No.: 2990-19-4
Cat. No.: B12686953
Get Quote
. J

Executive Summary

Objective: To provide a rigorous analytical framework for distinguishing Calcium Oxoacetate
(Calcium Oxaloacetate, Ca-OAA) from Calcium Glycolate (Ca-Gly).

Context: Calcium Oxoacetate is a high-value Krebs cycle intermediate utilized for
mitochondrial support and caloric restriction mimicry. Calcium Glycolate, a salt of an alpha-
hydroxy acid, is chemically distinct but may appear as a degradation byproduct, impurity, or
lower-cost adulterant. Confusing these two compounds presents significant risks: Ca-OAA is
thermally unstable and bioactive, whereas Ca-Gly is a precursor to oxalate, posing potential
nephrotoxicity risks (kidney stones) if misidentified or over-consumed.

Core Distinction:

o Calcium Oxoacetate: A Beta-Keto Acid salt. Thermally unstable (decarboxylates to
pyruvate). Substrate for Malate Dehydrogenase.[1][2]

e Calcium Glycolate: An Alpha-Hydroxy Acid salt. Thermally stable. Precursor to oxalate. Inert
to Malate Dehydrogenase.
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Chemical Identity & Physical Properties[4][5][6]

The fundamental difference lies in the carbon skeleton and functional groups. Ca-OAA contains
a reactive ketone group and four carbons; Ca-Gly contains a hydroxyl group and two carbons.

Calcium Oxoacetate (Ca- .
Feature 0AA) Calcium Glycolate (Ca-Gly)

IUPAC Name Calcium 2-oxobutanedioate Calcium 2-hydroxyacetate

Anion Formula

Molecular Weight ~170.18 g/mol (Anhydrous) ~190.16 g/mol (Anhydrous)

Functional Groups Ketone, Dicarboxylic Acid Hydroxyl, Monocarboxylic Acid

Unstable: Decarboxylates

Thermal Stability Stable: Melting point >200°C
>~40°C
N Soluble (degrades rapidly in
Solubility (Water) ) Moderately Soluble
solution)

. Reacts with 2,4-DNPH ] ] ]
Key Reactivity (Ketone) Reacts with Chromotropic Acid
etone

Analytical Protocols
Protocol A: The "Field" Screen (Chemical Reactivity)

Principle: This qualitative test exploits the ketone functionality of OAA. 2,4-
Dinitrophenylhydrazine (2,4-DNPH) reacts specifically with aldehydes and ketones to form a
precipitate. Calcium Glycolate, lacking a ketone group, will not react.

Reagents:
e 2,4-DNPH solution (Brady’'s Reagent).
o Ethanol.

Workflow:
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» Dissolve 10 mg of the sample in 1 mL of water.
e Add 0.5 mL of acidified 2,4-DNPH solution.
e Observation:

o Positive (Ca-OAA): Immediate formation of a yellow/orange precipitate (Oxaloacetate-

hydrazone).

o Negative (Ca-Gly): Solution remains clear (yellow color of reagent persists, but no

precipitate).

Note: Pyruvate (the degradation product of OAA) will also test positive. This test confirms the

class (keto-acid) but does not rule out degradation.

Protocol B: The "Gold Standard" (Enzymatic Assay)

Principle: Malate Dehydrogenase (MDH) is highly specific. It catalyzes the reduction of
Oxaloacetate to L-Malate using NADH as a cofactor. The reaction is monitored by the decrease
in absorbance at 340 nm (NADH oxidation). Calcium Glycolate is inert to MDH.

Reaction:
Methodology:
o Buffer Prep: 100 mM Potassium Phosphate buffer (pH 7.4).
e Reagent Prep:
o NADH solution (0.2 mM final concentration).

o MDH Enzyme (5 Units/mL).
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» Blank: Buffer + NADH + Enzyme (Monitor baseline drift).

o Sample: Add dissolved Calcium Oxoacetate (or suspect sample) to a final concentration of
0.5 mM.

o Measurement: Monitor Absorbance at 340 nm (A340) for 5 minutes at 25°C.
Data Interpretation:

o Ca-OAA: Rapid, linear decrease in A340 (indicating NADH consumption).

e Ca-Gly: No significant change in A340 (slope = 0).

Protocol C: Instrumental Validation (HPLC-MS)
Principle: Separation based on polarity and identification via Mass-to-Charge (m/z) ratio.
Conditions:

e Column: C18 Reverse Phase or Anion Exchange (e.g., Sax).

» Mobile Phase: 20 mM Ammonium Formate (pH 3.0) / Acetonitrile gradient.

o Detection: Mass Spectrometry (ESI Negative Mode).

Results:

e Ca-OAA: Peak at m/z 131 (Oxaloacetate anion). Note: May see m/z 87 (Pyruvate) if
degraded.

e Ca-Gly: Peak at m/z 75 (Glycolate anion).

Stability & Degradation Analysis (Critical
Differentiation)

One of the most defining characteristics of Calcium Oxoacetate is its thermal instability. Unlike
Calcium Glycolate, which is stable at room temperature, OAA undergoes spontaneous beta-
decarboxylation.
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Experiment:

e Prepare a 10 mM solution of the sample in water.

 Incubate at 60°C for 60 minutes.

e Analyze via HPLC or Enzymatic Assay.

Outcome:

e Ca-OAA: Will show significant conversion to Pyruvate (m/z 87).
o Ca-Gly: Will remain chemically unchanged.

Biological & Metabolic Pathways (Visualization)

The following diagram illustrates the distinct metabolic fates of these two compounds,
highlighting why differentiation is critical for safety (Glycolate toxicity) vs. efficacy (OAA
mitochondrial support).
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Caption: Comparative metabolic pathways. Top (Blue): OAA efficacy and degradation. Bottom
(Red): Glycolate toxicity pathway leading to oxalate stones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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